Cas no 160598-97-0 (Luteolin3'-O-(4''-O-acetyl)-β-D-glucuronide)

• Product Name: Luteolin3'-O-(4''-O-acetyl)-β-D-glucuronide
• CAS No: 160598-97-0
• MF: C₂₃H₂₀O₁₃
• MW: 504.397108078003
• CID: 4726257
• Update Time: 2024-03-03

Luteolin3'-O-(4''-O-acetyl)-β-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• Luteolin3'-O-(4''-O-acetyl)-β-D-glucuronide

• Inchi： 1S/C23H20O13/c1-8(24)33-20-18(29)21(22(31)32)36-23(19(20)30)35-15-4-9(2-3-11(15)26)14-7-13(28)17-12(27)5-10(25)6-16(17)34-14/h2-7,18-21,23,25-27,29-30H,1H3,(H,31,32)
• InChI Key： ODVPGHBKUZXZJN-UHFFFAOYSA-N
• SMILES： CC(OC1C(O)C(C(=O)O)OC(OC2C(O)=CC=C(C3OC4C(=C(C=C(C=4)O)O)C(=O)C=3)C=2)C1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• XLogP3: -0.478

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glucuronides